Cas no 2171671-03-5 (1-(4-chloro-6-methyl-1,3,5-triazin-2-yl)azetidine-2-carboxamide)

• Product Name: 1-(4-chloro-6-methyl-1,3,5-triazin-2-yl)azetidine-2-carboxamide
• CAS No: 2171671-03-5
• MF: C₈H₁₀ClN₅O
• MW: 227.650899410248
• CID: 6395993
• PubChem ID: 165960518
• Update Time: 2025-06-25

1-(4-chloro-6-methyl-1,3,5-triazin-2-yl)azetidine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(4-chloro-6-methyl-1,3,5-triazin-2-yl)azetidine-2-carboxamide
• EN300-1282476
• 2171671-03-5

• Inchi： 1S/C8H10ClN5O/c1-4-11-7(9)13-8(12-4)14-3-2-5(14)6(10)15/h5H,2-3H2,1H3,(H2,10,15)
• InChI Key： PKWHYECZRCKQKH-UHFFFAOYSA-N
• SMILES： ClC1N=C(C)N=C(N=1)N1CCC1C(N)=O

Computed Properties

• Exact Mass: 227.0573877g/mol
• Monoisotopic Mass: 227.0573877g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 85Ų

Additional information on 1-(4-chloro-6-methyl-1,3,5-triazin-2-yl)azetidine-2-carboxamide

Compound CAS No. 2171671-03-5: 1-(4-Chloro-6-Methyl-1,3,5-Triazin-2-Yl)Azetidine-2-Carboxamide

The compound with CAS No. 2171671-03-5, known as 1-(4-chloro-6-methyl-1,3,5-triazin-2-yl)azetidine-2-carboxamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is characterized by its unique structure, which combines a triazine ring system with an azetidine moiety and a carboxamide group. The 4-chloro and 6-methyl substituents on the triazine ring contribute to its distinct chemical properties and potential biological activity.

Recent studies have highlighted the importance of azetidine derivatives in drug design due to their ability to modulate various biological targets. The azetidine ring, a four-membered cyclic amine, is known for its rigidity and conformational stability, which can enhance the binding affinity of the molecule to its target. In this compound, the azetidine ring is further functionalized with a carboxamide group at the 2-position, which may play a critical role in hydrogen bonding interactions with biomolecules.

The triazine ring system in this compound is another key feature. Triazines are heterocyclic compounds that are widely used in agrochemicals and pharmaceuticals due to their versatility and ability to undergo various chemical modifications. The 4-chloro substitution on the triazine ring not only enhances the stability of the molecule but also introduces electronic effects that can influence its reactivity and selectivity. Similarly, the 6-methyl group provides steric bulk, which may be important for optimizing pharmacokinetic properties such as absorption and bioavailability.

Recent research has focused on the potential of this compound as a lead molecule for drug discovery. For instance, studies have explored its ability to inhibit key enzymes involved in inflammatory pathways. The combination of the triazine ring's electronic properties and the azetidine's structural rigidity makes this compound an attractive candidate for modulating protein-protein interactions (PPIs), a challenging but promising area in drug development.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic aromatic substitution and amide bond formation. The synthesis typically begins with the preparation of the triazine derivative followed by coupling reactions to introduce the azetidine moiety and carboxamide group. Optimization of reaction conditions is crucial to ensure high yields and purity of the final product.

From an analytical standpoint, this compound has been characterized using advanced techniques such as high-resolution mass spectrometry (HRMS), nuclear magnetic resonance (NMR), and X-ray crystallography. These analyses have provided insights into its molecular structure, stereochemistry, and physical properties. For example, HRMS data confirm the molecular formula C₉H₉ClN₅O as expected for this compound.

The biological evaluation of this compound has revealed promising results in vitro models. Initial assays have demonstrated moderate inhibitory activity against several kinases associated with cancer progression. Furthermore, preliminary pharmacokinetic studies suggest that this compound has favorable absorption characteristics, making it a viable candidate for further preclinical testing.

In conclusion, 1-(4-chloro-6-methyl-1,3,5-triazin-2-yl)azetidine-2-carboxamide (CAS No. 2171671-03-5) represents an innovative molecule with potential applications in drug discovery. Its unique structure combines functional groups that offer both chemical diversity and biological relevance. As research continues to uncover its full potential, this compound may pave the way for novel therapeutic agents targeting complex biological systems.